Cas no 63272-70-8 (Ethanone, 1-(6-methoxy-5-benzofuranyl)-)

• Product Name: Ethanone, 1-(6-methoxy-5-benzofuranyl)-
• CAS No: 63272-70-8
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 426890
• PubChem ID: 12355488
• Update Time: 2025-08-05

Ethanone, 1-(6-methoxy-5-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(6-methoxy-5-benzofuranyl)-
• 1-(6-methoxy-1-benzofuran-5-yl)ethanone
• 1-(6-METHOXYBENZOFURAN-5-YL)ETHANONE
• DTXSID60493691
• 1-(6-Methoxybenzofuran-5-yl)ethan-1-one
• 63272-70-8
• AKOS006305813
• CS-0110301
• 1-(6-Methoxy-1-benzofuran-5-yl)ethan-1-one

• Inchi： 1S/C11H10O3/c1-7(12)9-5-8-3-4-14-10(8)6-11(9)13-2/h3-6H,1-2H3
• InChI Key： MNIGNSKVBYJMLA-UHFFFAOYSA-N
• SMILES： O1C=CC2C=C(C(C)=O)C(=CC1=2)OC

Computed Properties

• Exact Mass: 190.063
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on Ethanone, 1-(6-methoxy-5-benzofuranyl)-

Recent Advances in the Study of Ethanone, 1-(6-methoxy-5-benzofuranyl)- (CAS: 63272-70-8)

Ethanone, 1-(6-methoxy-5-benzofuranyl)- (CAS: 63272-70-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzofuran moiety and methoxy substitution, has recently garnered attention due to its potential therapeutic applications. The latest studies have explored its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

Recent research has focused on the synthesis and optimization of Ethanone, 1-(6-methoxy-5-benzofuranyl)-, with particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts have paved the way for more detailed pharmacological evaluations.

Pharmacological studies have revealed that Ethanone, 1-(6-methoxy-5-benzofuranyl)- exhibits promising bioactivity, particularly in the context of anti-inflammatory and anticancer applications. In vitro assays have demonstrated its ability to inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). Additionally, preliminary findings suggest that the compound may induce apoptosis in certain cancer cell lines, highlighting its potential as a chemotherapeutic agent.

Mechanistic investigations have further elucidated the molecular pathways through which Ethanone, 1-(6-methoxy-5-benzofuranyl)- exerts its effects. For instance, it has been shown to modulate the activity of transcription factors like NF-κB, which play a critical role in inflammation and cancer progression. These findings underscore the compound's multifaceted mechanisms of action and its potential for targeting multiple disease pathways.

Despite these promising results, challenges remain in the development of Ethanone, 1-(6-methoxy-5-benzofuranyl)- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are also exploring structural modifications to enhance the compound's efficacy and reduce adverse effects.

In conclusion, Ethanone, 1-(6-methoxy-5-benzofuranyl)- (CAS: 63272-70-8) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and diverse pharmacological activities make it a promising candidate for further investigation. Continued efforts to optimize its properties and elucidate its mechanisms will be crucial for translating these findings into clinical applications.